Cas no 2680816-28-6 (methyl 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate)

• Product Name: methyl 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate
• CAS No: 2680816-28-6
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 5624937
• PubChem ID: 165933707
• Update Time: 2025-06-12

methyl 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680816-28-6
• EN300-28299143
• methyl 3-{[(benzyloxy)carbonyl]amino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate
• methyl 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate

• Inchi： 1S/C20H21NO5/c1-25-18(23)15-11-20(12-15,16-7-9-17(22)10-8-16)21-19(24)26-13-14-5-3-2-4-6-14/h2-10,15,22H,11-13H2,1H3,(H,21,24)
• InChI Key： MACIWHFZWOSNFL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C2C=CC(=CC=2)O)(C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 355.14197277g/mol
• Monoisotopic Mass: 355.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate

Methyl 3-{(Benzyloxy)carbonylamino}-3-(4-Hydroxyphenyl)cyclobutane-1-carboxylate (CAS No. 2680816-28-6): An Overview

Methyl 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate (CAS No. 2680816-28-6) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, MBC-HPC, is characterized by its unique structural features, which include a cyclobutane ring, a benzyl carbamate group, and a hydroxyphenyl substituent. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further investigation.

The cyclobutane ring is a key feature of MBC-HPC. Cyclobutane rings are known for their rigidity and conformational constraints, which can influence the compound's interactions with biological targets. The presence of this ring can enhance the compound's stability and reduce its metabolic degradation, making it a valuable scaffold in drug design. Additionally, the benzyl carbamate group provides a labile amine functionality that can be readily modified through various chemical reactions, allowing for the synthesis of a wide range of derivatives with tailored properties.

The 4-hydroxyphenyl substituent is another critical component of MBC-HPC. Hydroxyphenyl groups are known to exhibit various biological activities, including antioxidant and anti-inflammatory properties. The presence of this substituent may contribute to the compound's potential therapeutic effects. Recent studies have shown that compounds containing hydroxyphenyl groups can modulate signaling pathways involved in inflammation and oxidative stress, making them promising candidates for the treatment of diseases such as Alzheimer's disease and cardiovascular disorders.

In terms of its chemical synthesis, MBC-HPC can be prepared through a multi-step process involving the coupling of appropriate building blocks. One common approach involves the reaction of a cyclobutane carboxylic acid derivative with a benzyl carbamate reagent, followed by the introduction of the 4-hydroxyphenyl group through a suitable coupling reaction. This synthetic route allows for high yields and good purity, making it suitable for large-scale production.

Recent research has focused on exploring the biological activities of MBC-HPC and its derivatives. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, MBC-HPC has been found to possess antioxidant properties, which may contribute to its protective effects against oxidative stress-related damage. These findings suggest that MBC-HPC could be a valuable lead compound for the development of new therapeutic agents.

One area of particular interest is the potential use of MBC-HPC in the treatment of neurodegenerative diseases. Alzheimer's disease (AD) is characterized by the accumulation of amyloid-beta (Aβ) plaques and neurofibrillary tangles, leading to neuronal dysfunction and cell death. Preclinical studies have demonstrated that MBC-HPC can reduce Aβ levels and improve cognitive function in animal models of AD. These results are promising and warrant further investigation in clinical trials.

Another potential application of MBC-HPC is in the treatment of cardiovascular diseases. Oxidative stress and inflammation play key roles in the pathogenesis of conditions such as atherosclerosis and myocardial infarction. The ability of MBC-HPC to modulate these processes suggests that it could be beneficial in preventing or treating these conditions. Clinical trials are currently underway to evaluate the safety and efficacy of MBC-HPC in patients with cardiovascular diseases.

In conclusion, methyl 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate (CAS No. 2680816-28-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for drug design, while its anti-inflammatory and antioxidant properties suggest that it could be useful in treating a range of diseases. Further research is needed to fully explore its potential and to develop safe and effective therapeutic agents based on this compound.